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Biochemical Mechanism of Action

Kathon 886's primary active ingredients, 5-chloro-2-methyl-4-isothiazolin-3-one (MCI) and 2-methyl-4-

isothiazolin-3-one (MI), act through a progressive, two-stage mechanism culminating in cell death [1].
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The following diagram illustrates this sequential mechanism:
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Experimental Evidence & Efficacy Data

The proposed mechanism is supported by experimental data demonstrating Kathon 886's efficacy against

various microorganisms.
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Protocol for Evaluating Biocidal Efficacy in Metalworking Fluid

One study detailed a suspension test to determine the minimum inhibitory concentration (MIC) and log

reduction of viable cells [2].

Test Organisms: Mycobacterium immunogenum and Pseudomonas fluorescens, representing

occupational health concerns in metalworking fluids [2].
Culture Conditions: Organisms were grown to exponential phase in broth to a density of ~10^8

CFU/mL [2].
Test Matrix: A filter-sterilized, commercial synthetic metalworking fluid at 5% concentration; saline

was used as a control matrix [2].
Treatment: 1 mL of microbial suspension was treated with Kathon 886 at various final concentrations

and contact times [2].
Viability Assessment: Survival was determined by spread-plating 100 µL aliquots on Middlebrook

agar. Plates for M. immunogenum were incubated at 37°C for 120 hours, and for P. fluorescens at
25°C for 24 hours. Log reductions were calculated from viable counts [2].

The experimental workflow for this protocol is summarized below:
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Quantitative Efficacy Findings

Experimental results show Kathon 886 is effective at low concentrations, though efficacy varies by

organism and environment.
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Microorganism Matrix
Effective
Concentration &
Contact Time

Observed Effect Reference

Mycobacterium
immunogenum

Saline 10,000 ppm, 15 min ≥8-log reduction [2]

Mycobacterium
immunogenum

Metalworking
Fluid (MWF)

10,000 ppm, 15 min ≥8-log reduction [2]

Pseudomonas
fluorescens

Not Specified 540 ppm active
ingredient

Inactivation [3]

Mycobacterium
immunogenum

Not Specified 600-900 ppm active
ingredient

Effective control [3]

General Bacteria &
Fungi

Metalworking
Fluids

5 to 75 ppm active
ingredient

Effective control in
use-dilution fluid

[1]

Toxicity, Mutagenicity, and Resistance

Mutagenicity: A key study found that the mutagenic activity of Kathon formulations in Salmonella
typhimurium TA100 is primarily attributed to the MCI component and a dichlorinated byproduct, while

MI itself was non-mutagenic [4].
Resistance Development: Laboratory studies show that repeated subculturing of Pseudomonas
aeruginosa in sublethal concentrations of Kathon 886 can select for populations with higher
resistance levels. Under-dosing and specific dosing regimens can influence this resistance

development [3].

The experimental data confirms Kathon 886 is a potent biocide with a well-defined mechanism. When

designing experiments, please note that its efficacy can be influenced by the matrix and microbial resistance

is a potential concern with improper use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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